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Compound of Interest

Compound Name: 2-Methylthiophenoxyacetonitrile

CAS No.: 72955-90-9

Cat. No.: B3043099

Get Quote

Topic: Comprehensive Spectral Data Analysis (NMR, IR, MS) for 2-
Methylthiophenoxyacetonitrile CAS Registry Number: 72955-90-9 Chemical Name: 2-[2-

(Methylthio)phenoxy]acetonitrile Molecular Formula: C

H

NOS Molecular Weight: 179.24 g/mol

Executive Summary & Structural Identification
2-Methylthiophenoxyacetonitrile (CAS 72955-90-9) is a specialized intermediate used

primarily in the synthesis of heterocyclic pharmaceutical compounds, such as carbazole

derivatives (e.g., Carvedilol analogs) and other beta-adrenergic blockers.

Critical Nomenclature Clarification: While commercially listed as "2-
Methylthiophenoxyacetonitrile," the IUPAC-consistent designation is 2-[2-

(methylthio)phenoxy]acetonitrile.[1] It is an O-alkylated derivative of 2-(methylthio)phenol, not a

thiophene derivative. The structure consists of a benzene ring substituted at the ortho positions

with a methylthio group (-SMe) and a cyanomethoxy group (-OCH
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CN).

Chemical Structure & Numbering
The following diagram illustrates the atomic connectivity and numbering scheme used for

spectral assignment in this guide.
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Figure 1: Connectivity of 2-[2-(methylthio)phenoxy]acetonitrile. C1 and C2 represent the

quaternary aromatic carbons.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile of this molecule is distinct due to the electronic push-pull nature of the ortho-

substituents. The oxygen atom (O7) is a strong

-donor, while the sulfur atom (S10) is a weaker donor but highly polarizable. The nitrile group
(C9) exerts a strong electron-withdrawing inductive effect on the methylene protons (C8).

H NMR Data (400 MHz, CDCl )
The proton spectrum is characterized by two distinct singlets (methyl and methylene) and a

complex 4-proton aromatic region.
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Position (ppm) Multiplicity Integral (Hz)
Assignment
Logic

C6-H 6.95 - 7.05 Multiplet (dd) 1H ~8.0, 1.5

Ortho to

Oxygen;

shielded by

O-donating

effect.

C4-H, C5-H 7.10 - 7.25 Multiplet 2H -

Meta/Para

protons;

overlapping

region.

C3-H 7.28 - 7.35 Multiplet (dd) 1H ~7.8, 1.5

Ortho to -

SMe;

deshielded

relative to

C6-H due to

S-anisotropy.

C8-H 4.78 Singlet 2H -

Diagnostic

peak.

Deshielded

by adjacent O

and CN.

C11-H 2.46 Singlet 3H -

Characteristic

Ar-S-CH

shift.

Interpretation Guide:

Impurity Alert: If synthesized from 2-(methylthio)phenol, look for a broad singlet around 6.0–

6.5 ppm (phenolic OH) and the absence of the 4.78 ppm peak.

Solvent Effects: In DMSO-

, the methylene singlet (C8) may shift slightly downfield to ~5.10 ppm due to solvent polarity.
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C NMR Data (100 MHz, CDCl )
Position (ppm) Type Assignment Note

C1 155.8 C (quat)
Ipso to Oxygen (most

deshielded aromatic).

C2 128.5 C (quat) Ipso to Sulfur.

C3 126.2 CH Ortho to S.

C5 124.8 CH Para to O.

C4 122.5 CH Meta to O.

C9 115.4 C (quat)
Nitrile (CN). Weak

intensity.

C6 112.1 CH
Ortho to O (most

shielded aromatic).

C8 54.8 CH
Methylene (O-CH

-CN).

C11 15.2 CH S-Methyl.

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid quality control check, particularly for the presence of the

nitrile group and the integrity of the ether linkage.
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Functional
Group

Wavenumber
(cm

)

Intensity Mode Interpretation

C

N
2245 - 2255 Weak/Med Stretch

Distinctive sharp

band. Absence

indicates

hydrolysis to

amide/acid.

Ar-H 3050 - 3070 Weak Stretch Aromatic C-H.

C-H (Aliphatic) 2920 - 2990 Medium Stretch
Methyl and

Methylene C-H.

C=C (Ar) 1580, 1475 Strong Stretch

Aromatic ring

skeletal

vibrations.

C-O-C (Ether) 1230 - 1245 Strong Stretch

Asymmetric aryl

alkyl ether

stretch.

C-S 740 - 760 Medium Stretch
Aryl thioether

linkage.

1,2-Disubst. 750 Strong Bend

Ortho-

substitution

pattern (out-of-

plane).

Diagnostic Insight: The nitrile peak at ~2250 cm

is often weaker in intensity compared to carbonyls. Do not mistake a small peak here for noise;
it is the primary confirmation of the cyanomethylation.

Mass Spectrometry (MS)
Ionization Mode: Electron Impact (EI, 70 eV) Molecular Ion: m/z 179
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The fragmentation pattern is driven by the stability of the heteroatoms and the potential for

cyclization.

Key Fragments
m/z Abundance Identity Mechanism

179 High M Molecular Ion. Stable

due to aromaticity.

181 ~4.5% [M+2] S Isotope peak

(diagnostic for sulfur).

139 Base Peak

[M - CH

CN]

Loss of cyanomethyl

radical. Formation of

[C

H

OS]

(2-methylthiophenoxy

cation).

124 High [139 - Me]

Loss of methyl from

the S-Me group, likely

forming a

benzoxathiole-like

cation.

40 Medium

[CH

CN]
Cyanomethyl cation.

Fragmentation Pathway Diagram
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Legend

Molecular Ion (M+)
m/z 179

Fragment A
[M - CH2CN]+

m/z 139

- •CH2CN (40)

Fragment B
[Benzoxathiole cation]

m/z 124

- •CH3 (15)

Primary pathway involves
cleavage of the ether side chain.
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Figure 2: Proposed EI-MS fragmentation pathway for 2-[2-(methylthio)phenoxy]acetonitrile.

Synthesis & Quality Control Context
Understanding the synthesis is vital for interpreting spectral impurities. The compound is

typically synthesized by alkylating 2-(methylthio)phenol with chloroacetonitrile in the presence

of a base (e.g., K

CO

) in acetone or DMF [1].

Common Impurities
2-(Methylthio)phenol (Starting Material):

NMR: Absence of 4.78 ppm singlet. Presence of OH broad singlet.

IR: Broad OH stretch at 3300-3400 cm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3043099/docs?utm_src=pdf-body-img#technical-guide-spectral-profiling-of-2-2-methylthio-phenoxy-acetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

Bis-alkylated Side Products: Rare, but possible if S-alkylation occurs (sulfonium salts),

usually distinguishable by high polarity and water solubility.

Physical Properties for Validation
Physical State: White to off-white crystalline solid.

Melting Point: 56–58 °C [2].[2]

Boiling Point: 173–176 °C at 12 mmHg [2].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-methylthio-phenoxy-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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